Cas no 56423-57-5 (1-(1H-pyrrol-2-yl)ethan-1-ol)

• Product Name: 1-(1H-pyrrol-2-yl)ethan-1-ol
• CAS No: 56423-57-5
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD12964672
• CID: 348927
• PubChem ID: 13791373
• Update Time: 2025-09-26

1-(1H-pyrrol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrrol-2-yl)ethanol
• 1-(1H-PYRROL-2-YL)-ETHANOL
• 1H-Pyrrole-2-methanol, a-methyl-
• 2-(1-Hydroxyethyl)pyrrole
• 1-(1H-pyrrol-2-yl)ethan-1-ol
• AKOS013060650
• SCHEMBL5698996
• AM100960
• CS-0378146
• FT-0688689
• DTXSID10549551
• SB62353
• 56423-57-5
• (azolyl)ethanol
• EN300-295821
• 4-(5-INDOLE)BENZOICACID

• MDL： MFCD12964672
• Inchi： 1S/C6H9NO/c1-5(8)6-3-2-4-7-6/h2-5,7-8H,1H3
• InChI Key： GNBNHUUABUEZGZ-UHFFFAOYSA-N
• SMILES： OC(C)C1=CC=CN1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 248 ºC
• Flash Point: 104 ºC
• PSA: 36.02000
• LogP: 1.06800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-(1H-pyrrol-2-yl)ethan-1-ol

Recent Advances in the Study of 1-(1H-pyrrol-2-yl)ethan-1-ol (CAS: 56423-57-5) in Chemical Biology and Pharmaceutical Research

1-(1H-pyrrol-2-yl)ethan-1-ol (CAS: 56423-57-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a pyrrole ring substituted with a hydroxylated ethyl group, serves as a versatile building block in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(1H-pyrrol-2-yl)ethan-1-ol as a precursor in the synthesis of pyrrole-based kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a foundation for further optimization and preclinical development.

In addition to its applications in oncology, 1-(1H-pyrrol-2-yl)ethan-1-ol has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of pyrrole-derived analogs, including those based on 56423-57-5, against multidrug-resistant bacterial strains. The findings revealed that certain analogs displayed promising activity against Gram-positive pathogens, with minimal cytotoxicity toward mammalian cells. This suggests potential for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Another area of interest is the compound's role in neuropharmacology. Research published in ACS Chemical Neuroscience explored the use of 1-(1H-pyrrol-2-yl)ethan-1-ol derivatives as modulators of neurotransmitter receptors. The study identified several analogs with high affinity for GABA_A receptors, which could lead to the development of novel anxiolytic or anticonvulsant drugs. The structural flexibility of the pyrrole ring in 56423-57-5 was noted as a key factor in achieving receptor subtype selectivity.

From a synthetic chemistry perspective, advancements in the catalytic asymmetric synthesis of 1-(1H-pyrrol-2-yl)ethan-1-ol have been reported. A 2024 paper in Organic Letters detailed an enantioselective reduction method using chiral catalysts, yielding the compound with high optical purity. This methodological improvement is critical for producing enantiomerically pure derivatives, which are often required for pharmaceutical applications to avoid off-target effects.

Despite these promising developments, challenges remain in the translational application of 1-(1H-pyrrol-2-yl)ethan-1-ol-based compounds. Issues such as metabolic stability, bioavailability, and scalability of synthesis need to be addressed in future research. Ongoing studies are focusing on structure-activity relationship (SAR) optimization and formulation strategies to overcome these limitations.

In conclusion, 1-(1H-pyrrol-2-yl)ethan-1-ol (CAS: 56423-57-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent research has expanded our understanding of its applications in drug discovery, while also highlighting areas for further investigation. As synthetic methodologies advance and biological evaluations continue, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.